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Compound of Interest

Compound Name: Styphnic acid

Cat. No.: B3031882

This guide provides essential safety information for researchers, scientists, and professionals
who may encounter styphnic acid in a controlled laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is styphnic acid and what are its primary characteristics?

Styphnic acid, or 2,4,6-trinitro-1,3-benzenediol, is a yellow, crystalline solid. It is a nitrated
phenol derivative and is known for its astringent and explosive properties. It is slightly soluble in
water and more soluble in organic solvents like ethanol and acetone. Due to its chemical
structure, it is highly sensitive to shock, friction, and heat, and it can form dangerous salts
(styphnates) with metals, some of which are even more sensitive primary explosives.

Q2: What are the main hazards associated with styphnic acid?

The primary hazards of styphnic acid are its explosive nature and its toxicity. It is classified as
a secondary explosive. It can detonate when subjected to heat, shock, or friction. Additionally, it
is toxic if ingested or absorbed through the skin and can cause severe irritation to the skin,
eyes, and respiratory tract.

Q3: How should styphnic acid be stored safely?

Styphnic acid must be stored in a dedicated, well-ventilated, and temperature-controlled area
designated for explosive materials. Key storage principles include:
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o Wetting: It is often stored wet with water or another suitable liquid to reduce its sensitivity to
shock and friction. The moisture content must be regularly checked and maintained.

» Container: Use non-metallic containers with non-metallic or plastic caps to avoid the
formation of highly sensitive metallic styphnate salts.

« |solation: Store it away from heat sources, flammable materials, detonators, and
incompatible substances (e.g., metals, bases, oxidizing agents).

 Inventory: Maintain a strict inventory to track quantities and storage duration.

Q4: What Personal Protective Equipment (PPE) is required when handling styphnic acid?

A comprehensive risk assessment should guide the selection of PPE. However, minimum
required PPE generally includes:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

o Eye Protection: Safety goggles and a face shield.

» Body Protection: A flame-resistant lab coat and closed-toe shoes. For operations with a
higher risk of explosion, specialized blast shields or remote handling equipment may be
necessary.

o Respiratory Protection: If there is a risk of inhaling dust or vapors, a suitable respirator
should be used within a fume hood.

Q5: What are the general principles for the disposal of styphnic acid waste?

Disposal of styphnic acid and contaminated materials must be handled as hazardous,
explosive waste.

» Never dispose of styphnic acid down the drain or in regular trash.

o All disposal procedures must be carried out by qualified personnel (e.g., an institutional
Environmental Health & Safety department or a licensed hazardous waste disposal
contractor).
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e The primary method of disposal is typically through controlled detonation or incineration at a
specialized facility.

Data Presentation

For easy reference, the table below summarizes the key hazard classifications for styphnic
acid according to the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

H201: Explosive; mass

Explosives Division 1.1 )
explosion hazard
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A S
Irritation irritation

Mandatory Visualization

The following diagram illustrates a logical workflow for responding to an accidental spill of
styphnic acid in a laboratory setting.
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Initial Response

Spill Detected

Alert Personnel & Evacuate Immediate Area

'

Assess Spill Size & Risk
(From a Safe Distance)

Containment & Clecvnup (Trained Personnel Only)

Don Appropriate PPE
(FR Lab Coat, Face Shield, Gloves)

'

Contain Spill with Non-Combustible Absorbent

'

Carefully Wet Material
(If Dry and Safe to Do So)

'

Collect Waste with Non-Sparking Tools

'

Decontaminate Area

Final|Steps
v

Package Waste in Labeled, Approved Container

'

Contact EHS for Hazardous Waste Disposal

Report Incident

Click to download full resolution via product page

Caption: Workflow for emergency response to a styphnic acid spill.
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 To cite this document: BenchChem. [Technical Support Center: Styphnic Acid Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031882#methods-for-achieving-high-purity-
styphnic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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